3-allyloxy-4-fluoro-benzoic Acid Ethyl Ester

• CAS No.: 1038509-29-3
• Molecular Formula: C12H13FO3
• Molecular Weight: 224.23 g/mol
• IUPAC Name: ethyl 4-fluoro-3-prop-2-enoxybenzoate
• InChI: InChI=1S/C12H13FO3/c1-3-7-16-11-8-9(5-6-10(11)13)12(14)15-4-2/h3,5-6,8H,1,4,7H2,2H3
• InChI Key: JENJMACTRVZRRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)F)OCC=C

Description

3-allyloxy-4-fluoro-benzoic Acid Ethyl Ester is a useful research compound. Its molecular formula is C12H13FO3 and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

K2CO3 (96.9 mmol) and 3-bromo-1-propen (64.6 mmol) are added to a solution of 4-fluoro-3-hydroxy-benzoic acid ethyl ester (32.3 mmol) in acetone (50 mL). The mixture is heated to reflux for 16 h, filtered and cooled to RT. The solvents are removed in vacuo to give the desired product which is used without further purification. LC-MS: tR=1.01 min; [M+CH3CN+H]+=266.0.

Synthesis routes and methods II

Procedure details